Cas no 1805134-05-7 (1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene)

1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene is a fluorinated aromatic compound featuring multiple electron-withdrawing groups, including trifluoromethyl and trifluoromethoxy substituents, as well as an iodine atom. The presence of these functional groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl and trifluoromethoxy groups contribute to increased lipophilicity and metabolic stability, which are desirable properties in bioactive molecule design. The iodine substituent provides a versatile handle for further functionalization. This compound is particularly useful in the development of fluorinated derivatives for applications requiring enhanced chemical and thermal stability.

1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene structure

1805134-05-7 structure

Product Name:1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene

CAS No:1805134-05-7

MF:C₉H₂F₉IO

MW:424.001686573029

CID:4964646

Update Time:2025-06-08

1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene
- Inchi： 1S/C9H2F9IO/c10-7(11,12)4-1-3(20-9(16,17)18)2-5(6(4)19)8(13,14)15/h1-2H
- InChI Key： XHCQXBBSBZPLNS-UHFFFAOYSA-N
- SMILES： IC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)OC(F)(F)F

Computed Properties

Exact Mass: 423.90067 g/mol
Monoisotopic Mass: 423.90067 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 1
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 9.2
Molecular Weight: 424.00

1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013034194-1g	1,3-Bis(trifluoromethyl)-2-iodo-5-(trifluoromethoxy)benzene	1805134-05-7	97%	1g	1,534.70 USD	2021-06-22

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